Cas no 1704944-38-6 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1704944-38-6
• MF: C₁₃H₂₁N₃O₄
• MW: 283.323543310165
• CID: 6329678
• PubChem ID: 79584742
• Update Time: 2025-06-10

(3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
• EN300-1164759
• 1704944-38-6
• AKOS018140948

• Inchi： 1S/C13H21N3O4/c1-8-9(7-14-16(8)5)10(6-11(17)18)15-12(19)20-13(2,3)4/h7,10H,6H2,1-5H3,(H,15,19)(H,17,18)/t10-/m1/s1
• InChI Key： YEYMBSVYNXQYHR-SNVBAGLBSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=NN(C)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.15320616g/mol
• Monoisotopic Mass: 283.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid

Research Brief on (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1704944-38-6)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1704944-38-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the tert-butoxycarbonyl (Boc) protected amino group and the pyrazole moiety, make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting kinases and other enzymes involved in inflammatory and oncogenic pathways.

One of the most notable applications of (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid is in the development of selective kinase inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of a series of compounds with potent inhibitory activity against a specific kinase implicated in cancer progression. The study reported that derivatives of this compound exhibited nanomolar affinity for the target kinase, along with favorable pharmacokinetic properties in preclinical models.

In addition to its role in kinase inhibition, this compound has also been explored for its potential in modulating immune responses. Preliminary data from in vitro and in vivo studies suggest that it may act as a modulator of immune cell function, potentially offering therapeutic benefits in autoimmune diseases and chronic inflammation. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid has been optimized in recent years, with several research groups reporting improved yields and purity through innovative synthetic routes. For instance, a recent publication in Organic Process Research & Development described a scalable and cost-effective method for its production, which could facilitate its broader application in drug discovery programs.

Despite its promising potential, challenges remain in the development of this compound and its derivatives. Issues such as metabolic stability, bioavailability, and selectivity need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research efforts are focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1704944-38-6) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery. Its role as a building block for kinase inhibitors and immune modulators underscores its importance in the development of novel therapeutics. Future studies will likely explore its potential in other therapeutic areas and further refine its pharmacological properties.